3-Methylisonicotinoyl chloride hydrochloride

• CAS No.: 87752-63-4
• Molecular Formula: C7H7Cl2NO
• Molecular Weight: 192.04 g/mol
• IUPAC Name: 3-methylpyridine-4-carbonyl chloride;hydrochloride
• InChI: InChI=1S/C7H6ClNO.ClH/c1-5-4-9-3-2-6(5)7(8)10;/h2-4H,1H3;1H
• InChI Key: QTTBQNDQEVDEIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C(=O)Cl.Cl

Description

3-Methylisonicotinoyl chloride hydrochloride is a useful research compound. Its molecular formula is C7H7Cl2NO and its molecular weight is 192.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-methylisonicotinic acid (0.676 g) in toluene was added thionyl chloride (0.5 mL), and the reaction mixture was heated under reflux 70 min. The resulting solution was decanted from a gummy residue on the bottom of the reaction flask, evaporated and further dried under high vacuum to afford 3-methylisonicotinoyl chloride hydrochloride which was used for the acylation without further purification.